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Compound of Interest

Compound Name: D-Biotinol

Cat. No.: B2648279

Disclaimer: This document is intended to provide guidance for researchers, scientists, and drug
development professionals on the safe handling of D-Biotinol in a laboratory setting. As of the
compilation of this guide, a comprehensive Safety Data Sheet (SDS) specifically for D-Biotinol
is not readily available in the public domain. The information presented herein is a combination
of the limited data available for D-Biotinol and a more detailed overview of the safety and
handling procedures for the closely related and structurally similar compound, D-Biotin. This
guide should be used as a supplementary resource, and it is imperative that laboratory
personnel consult a certified safety professional and adhere to all institutional and regulatory
guidelines before handling any chemical.

Introduction to D-Biotinol

D-Biotinol is a derivative of D-Biotin (also known as Vitamin H or Vitamin B7), where the
carboxylic acid group of biotin is reduced to a hydroxyl group. It is used in biochemical research
and has been noted as a nutritional substitute for D-Biotin in some biological systems, including
for certain microorganisms like Lactobacillus arabinosus and in rats, where it can be converted
to biotin.[1] Its primary laboratory application is likely in the synthesis of biotinylated molecules
for various assays.

Hazard Identification and Classification

Due to the lack of a specific Safety Data Sheet (SDS) for D-Biotinol, a definitive hazard
classification is not available. For the closely related compound, D-Biotin, most safety data
sheets indicate that it is not classified as a hazardous substance according to Regulation (EC)
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No. 1272/2008.[2][3][4] However, as a matter of good laboratory practice, all chemicals should

be handled with care.

General Safety Precautions:

Avoid inhalation of dust.

Avoid contact with eyes, skin, and clothing.

Physical and Chemical Properties

Wear appropriate personal protective equipment (PPE).

Assume the substance has not been fully investigated for all potential hazards.

Limited specific data for D-Biotinol is available. The following table summarizes the known

properties of D-Biotinol and provides a comparison with D-Biotin.

Property D-Biotinol D-Biotin

CAS Number 53906-36-8[1] 58-85-5[3]

Molecular Formula C10H18N202S[1] C10H16N203S[3]

Molecular Weight 230.33 g/mol [1] 244.31 g/mol [3]
Appearance White to off-white solid[1] White crystalline powder[5]

Soluble in DMSO and

Slightly soluble in water,

soluble in dilute alkali

Solubility . .
Methanol[1] hydroxide solution, alcohol and
ether.[5]
Melting Point Not available 231-233 °CJ[3]
Boiling Point Not available Not available
Density Not available Not available

Handling and Storage
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Proper handling and storage are crucial to maintain the integrity of D-Biotinol and ensure the
safety of laboratory personnel.

Handling:

e Ventilation: Use in a well-ventilated area. Local exhaust ventilation is recommended to
minimize dust exposure.[6]

o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or glasses.
o Hand Protection: Wear compatible chemical-resistant gloves.[3]
o Body Protection: Wear a lab coat or other protective clothing.

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.[6]

» Dust Control: Avoid generating dust. Use appropriate tools to handle the solid material.

Storage:

Temperature: Store at -20°C.[1]

Light and Air: Protect from light and store under a nitrogen atmosphere.[1]

Containers: Keep containers tightly closed in a dry and well-ventilated place.[6]

Incompatibilities: Based on data for D-Biotin, avoid strong oxidizing agents.[5]

First Aid Measures

In the event of exposure, follow these first-aid measures. These are based on general
laboratory practice and data for D-Biotin.
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if

symptoms persist.[3]

Wash off with soap and plenty of water. Remove
Skin Contact contaminated clothing. Seek medical attention if

irritation develops.[3]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) )

upper and lower eyelids. Seek medical

attention.[3]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.[3]

Accidental Release Measures

In case of a spill, follow these procedures:

e Personal Precautions: Evacuate unnecessary personnel. Wear appropriate PPE. Avoid
breathing dust.

o Environmental Precautions: Prevent the material from entering drains or waterways.[2]
e Containment and Cleanup:

o For small spills, carefully sweep up the solid material and place it in a suitable, labeled
container for disposal.[7]

o Avoid generating dust during cleanup.

o Clean the spill area with a damp cloth.

Disposal Considerations
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Dispose of D-Biotinol and any contaminated materials in accordance with all applicable
federal, state, and local regulations. Do not dispose of it down the drain.[2]

Experimental Protocols

As no specific experimental protocols for D-Biotinol are readily available, a general protocol for
handling a non-hazardous solid chemical and a general procedure for biotinylation are provided
below.

General Protocol for Handling a Solid Chemical:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [D-Biotinol: A Technical Guide to Laboratory Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2648279#d-biotinol-safety-and-handling-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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